4-bromo-N-[(2-thiophen-3-yl-1,3-thiazol-4-yl)methyl]aniline

• IUPAC Name: 4-bromo-N-[(2-thiophen-3-yl-1,3-thiazol-4-yl)methyl]aniline
• InChI: InChI=1S/C14H11BrN2S2/c15-11-1-3-12(4-2-11)16-7-13-9-19-14(17-13)10-5-6-18-8-10/h1-6,8-9,16H,7H2
• InChI Key: JIBAWARCUKGVKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC2=CSC(=N2)C3=CSC=C3)Br
• Molecular Formula: C14H11BrN2S2
• Molecular Weight: 351.3 g/mol

Description

4-bromo-N-[(2-thiophen-3-yl-1,3-thiazol-4-yl)methyl]aniline is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as "BTB-1" and has shown promise in a variety of applications, including the study of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BTB-1 involves its ability to bind to specific enzymes and inhibit their activity. This inhibition can lead to changes in cellular processes and may have therapeutic implications in the treatment of certain diseases.
Biochemical and Physiological Effects:
Studies have shown that BTB-1 can have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and changes in cellular processes. These effects could have implications for the development of new drugs and treatments for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BTB-1 in lab experiments is its ability to selectively inhibit certain enzymes, which can lead to more targeted studies and a better understanding of cellular processes. However, one limitation of using BTB-1 is that it may not be effective in all types of experiments, and further research is needed to fully understand its potential uses.

Future Directions

There are many potential future directions for research involving BTB-1. Some possible areas of study include its use in the development of new drugs and treatments for diseases such as cancer and Alzheimer's, as well as its potential use in the study of cellular processes and enzyme activity. Additionally, further research is needed to fully understand the limitations and potential applications of this compound.

Synthesis Methods

The synthesis method for BTB-1 involves the reaction of 4-bromoaniline with 2-thiophen-3-yl-1,3-thiazole-4-carbaldehyde in the presence of a base. This reaction results in the formation of BTB-1 as a yellow solid.

Scientific Research Applications

BTB-1 has been studied for its potential use in scientific research, particularly in the field of biochemistry. This compound has been shown to inhibit the activity of certain enzymes, which could have implications for the development of new drugs and treatments for a variety of diseases.